Methyl N-cbz-piperidine-2-carboxylate

• IUPAC Name: 1-O-benzyl 2-O-methyl piperidine-1,2-dicarboxylate
• InChI: InChI=1S/C15H19NO4/c1-19-14(17)13-9-5-6-10-16(13)15(18)20-11-12-7-3-2-4-8-12/h2-4,7-8,13H,5-6,9-11H2,1H3
• InChI Key: PKYPKDMELOKLKL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1CCCCN1C(=O)OCC2=CC=CC=C2
• Molecular Formula: C15H19NO4
• DSSTOX Substance ID: DTXSID60451852
• Molecular Weight: 277.31 g/mol
• CAS RN: 180609-56-7

Description

Methyl N-cbz-piperidine-2-carboxylate (MPC) is an organic compound belonging to the family of piperidine carboxylates. It is a colorless, solid substance with a melting point of 70°C and a boiling point of 147°C. MPC is a versatile compound and has a wide range of applications in the field of scientific research. It is used in the synthesis of various organic compounds, as well as in the study of biochemical and physiological processes.

Scientific Research Applications

Synthesis and Medicinal Chemistry

Methyl N-cbz-piperidine-2-carboxylate serves as a pivotal intermediate in the synthesis of various biologically active compounds. This chemical precursor is instrumental in the development of novel pharmaceuticals due to its versatility in chemical reactions, enabling the construction of complex molecular architectures. A notable application includes its use in the synthesis of pyrazole derivatives, which have been explored for their potential therapeutic effects. For instance, compounds synthesized using piperidine derivatives have been evaluated for their affinity towards cannabinoid receptors, contributing to the development of new treatments for pain, inflammation, and neurodegenerative diseases. These studies highlight the compound's role in facilitating the discovery of new drugs with potential applications in various therapeutic areas (Ding et al., 2013; Matulevičiūtė et al., 2021).

Pharmacological Research

Research involving this compound derivatives extends into pharmacological applications, particularly in the modulation of cannabinoid receptors. This line of investigation is crucial for understanding the therapeutic potential of cannabinoid receptor agonists and antagonists in treating a variety of conditions, including chronic pain, obesity, and neurological disorders. Studies have demonstrated the effectiveness of compounds derived from piperidine in acting as cannabinoid receptor ligands, offering insights into the design of novel therapeutics that leverage the endocannabinoid system for disease management (Ruiu et al., 2003; Naguib et al., 2008).

Neurological Research

In the realm of neurological research, derivatives of this compound have been explored for their role in neurogenesis and neuroprotection. The interaction of these compounds with cannabinoid receptors has been shown to influence neurogenesis, a process critical for maintaining neuronal health and function. This research avenue is particularly promising for developing treatments aimed at neurodegenerative diseases and conditions associated with neuronal damage (Jin et al., 2004).

Mechanism of Action

Target of Action

Methyl N-cbz-piperidine-2-carboxylate is a chemical compound used in the field of organic synthesis

Mode of Action

It’s known to be used in organic synthesis reactions, possibly as a protecting group or an intermediate . The exact interactions with its targets and the resulting changes are subjects of ongoing research.

Result of Action

As it’s primarily used as an intermediate in organic synthesis

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, it’s known to be stable under normal temperatures but can decompose under light and oxidation . It’s soluble in organic solvents like ethanol, dimethylformamide, and dichloromethane , which can affect its action, efficacy, and stability.